N-(3,4-dimethoxyphenethyl)-2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C22H26N4O6/c1-5-32-16-9-11-24-20-19(16)21(28)26(22(29)25(20)2)13-18(27)23-10-8-14-6-7-15(30-3)17(12-14)31-4/h6-7,9,11-12H,5,8,10,13H2,1-4H3,(H,23,27)
• InChI Key: BNSFVQIVOSAOQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C22H26N4O6
• Molecular Weight: 442.5 g/mol
• CAS No.: 1005304-70-0

Description

N-(3,4-dimethoxyphenethyl)-2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H26N4O6 and its molecular weight is 442.472. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Synthesis

• Research on heterocyclic derivatives of guanidine and their structural determination through X-ray analysis highlights the importance of such compounds in understanding molecular configurations and potential reactivity patterns, which can be crucial for developing new synthetic methodologies or materials (Banfield, Fallon, & Gatehouse, 1987).
• The synthesis of novel compounds derived from visnaginone and khellinone, which involve complex heterocyclic frameworks similar to the query compound, indicates the potential for discovering new anti-inflammatory and analgesic agents through the manipulation of molecular structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radioligand and Imaging Applications

• The development and radiosynthesis of selective radioligands for imaging specific proteins with PET (Positron Emission Tomography) demonstrate the application of complex heterocyclic compounds in medical diagnostics and research, showing the potential for compounds with similar structures to be used in imaging studies (Dollé et al., 2008).

Anticancer and Antimicrobial Research

• Studies on the synthesis and in vitro cytotoxic activity of certain acetamide derivatives reveal their potential as anticancer agents, suggesting that structurally similar compounds might also exhibit promising biological activities (Al-Sanea et al., 2020).
• The synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine, and their antimicrobial activity highlights the potential of heterocyclic compounds in developing new antimicrobial agents (Hossan et al., 2012).